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Compound of Interest

Compound Name: 2-Methyl-1-vinylimidazole

Cat. No.: B1346594

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential, immediate safety and logistical information for the
proper disposal of 2-Methyl-1-vinylimidazole.

Immediate Safety Precautions:

2-Methyl-1-vinylimidazole is a combustible liquid that can cause severe skin burns and eye
damage. It is crucial to handle this chemical in a well-ventilated area and wear appropriate
personal protective equipment (PPE), including gloves, protective clothing, and face protection.
[1] Avoid breathing dusts or mists.[1]

Spill & Leak Response

In the event of a spill, immediate and appropriate action is critical to prevent injury and
environmental contamination.

Step 1: Evacuate and Secure the Area
» Immediately evacuate all non-essential personnel from the spill area.
« Eliminate all ignition sources, as 2-Methyl-1-vinylimidazole is a combustible liquid.[1]

e Ensure the area is well-ventilated.
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Step 2: Contain the Spill
o For small spills, absorb the material with a dry, inert absorbent such as sand or vermiculite.

o For larger spills, create a bund or dike to contain the liquid and prevent it from entering
drains.[1]

Step 3: Cleanup and Collection

o Carefully collect the absorbed material into a covered, labeled container.

o Use spark-proof tools and explosion-proof equipment during cleanup.[1]

Step 4: Decontaminate the Area

o Wash the spill area thoroughly with a suitable solvent, followed by soap and water.

o Collect all contaminated materials, including cleaning supplies, in a designated hazardous
waste container.

Step 5: Personal Decontamination

e If skin or eye contact occurs, immediately flush with copious amounts of water for at least 15
minutes and seek medical attention.[1]

e Remove and launder contaminated clothing before reuse.

Disposal Procedures
Proper disposal of 2-Methyl-1-vinylimidazole and its contaminated waste is crucial to comply
with regulations and protect the environment.

Primary Disposal Method:

e The recommended disposal method for 2-Methyl-1-vinylimidazole is to send it to an
approved waste disposal plant.[1][2] This may involve chemical incineration with an
afterburner and scrubber system.[1]
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Disposal of Contaminated Materials:

o All materials contaminated with 2-Methyl-1-vinylimidazole, including absorbents, cleaning
supplies, and empty containers, must be treated as hazardous waste.

e These materials should be placed in sealed, properly labeled containers for disposal by a
licensed hazardous waste management company.

Regulatory Compliance:

o Always consult and adhere to all federal, state, and local environmental regulations
regarding the disposal of this chemical.[1]

Chemical and Physical Properties

A summary of the key quantitative data for 2-Methyl-1-vinylimidazole is provided in the table
below for easy reference.

Property Value Reference
Chemical Formula CeHsNz2 [1]
Molecular Weight 108.14 g/mol

Appearance C.:olf)rless to Pale yellow clear 0]

liquid

Boiling Point 94 °C at 2.3 kPa [1]

Purity >97.0% (GC) [1]

CAS Number 2851-95-8 [1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Methyl-1-
vinylimidazole.
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2-Methyl-1-vinylimidazole Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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